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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Methoxycyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Methoxycyclohexanone (CAS No. 13482-23-0). The information is compiled

and presented to meet the needs of laboratory and drug development professionals, with a

focus on quantitative data, safe handling procedures, and a generalized understanding of the

experimental protocols used to determine hazards.

Section 1: Chemical and Physical Properties
4-Methoxycyclohexanone is a substituted cyclohexanone used as an intermediate in the

synthesis of various organic compounds, including antitumor agents.[1] Its physical and

chemical properties are critical for understanding its behavior in a laboratory setting.

Table 1: Physical and Chemical Properties of 4-Methoxycyclohexanone
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1][2]

Molecular Weight 128.17 g/mol [1][2]

Appearance Clear, pale yellow liquid [1]

Boiling Point 189.3 ± 33.0 °C at 760 mmHg [2]

Flash Point 68.8 ± 18.9 °C [2]

Density 1.0 ± 0.1 g/cm³ [2]

Vapor Pressure 0.6 ± 0.4 mmHg at 25°C [2]

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.
[1]

Storage Temperature
2-8°C in a sealed, dry

environment.
[1]

Section 2: Hazard Identification and GHS
Classification
4-Methoxycyclohexanone is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazard

identified is serious eye irritation.

Table 2: GHS Hazard Classification for 4-Methoxycyclohexanone

Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Serious eye

damage/eye

irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation.[3][4]

Table 3: GHS Precautionary Statements
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Code Statement

P264 Wash skin thoroughly after handling.[4][5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4][5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][5]

P337+P313
If eye irritation persists: Get medical

advice/attention.[5]

Section 3: Experimental Protocols
While specific experimental reports for 4-Methoxycyclohexanone are not publicly available,

the hazard classification is determined through standardized testing methodologies, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD).

Below is a generalized protocol for an in vivo eye irritation test, which is a standard method for

determining the potential of a substance to cause eye irritation.

General Methodology for an In Vivo Eye Irritation Test (Based on OECD Guideline 405)

Animal Selection: Healthy, adult albino rabbits are used for the test. Both eyes of each

animal are examined for pre-existing defects or irritation.

Test Substance Administration: A small volume (typically 0.1 mL for liquids) of the test

substance is instilled into the conjunctival sac of one eye of each rabbit. The other eye

remains untreated and serves as a control.

Observation: The eyes are examined for ocular reactions at specific intervals after instillation

(e.g., 1, 24, 48, and 72 hours). Observations are scored for corneal opacity, iris lesions, and

conjunctival redness and swelling (chemosis).

Evaluation: The severity of the ocular reactions is graded according to a standardized

scoring system. The classification of the substance is determined by the severity and

reversibility of the observed effects.
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Section 4: Safe Handling and Emergency
Procedures
Proper handling of 4-Methoxycyclohexanone is essential to minimize the risk of exposure and

ensure a safe working environment. The following workflow outlines the key steps for safe

handling and what to do in case of an emergency.
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Preparation

Handling

Emergency Procedures

Conduct Risk Assessment

Select Appropriate PPE:
- Safety goggles or face shield

- Chemical-resistant gloves
- Lab coat

Prepare Work Area:
- Ensure good ventilation

- Locate emergency eyewash station

Dispense with care to avoid splashes

Avoid heating closed containers
to prevent pressure buildup

Store in a cool, dry, well-ventilated area
in a tightly closed container

Dispose of waste according to
local, state, and federal regulations

Eye Contact:
Immediately flush with water for 15 minutes.

Remove contact lenses if present and easy to do.
Seek medical attention.

Skin Contact:
Wash with soap and water.

Remove contaminated clothing.

Spill:
Absorb with inert material.

Place in a suitable container for disposal.
Ventilate the area.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methoxycyclohexanone.
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Section 5: First Aid Measures
In the event of exposure to 4-Methoxycyclohexanone, the following first aid measures should

be taken immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Check for and remove any contact lenses.

[5] Continue rinsing. If irritation persists, get medical attention.[5]

Skin Contact: Flush skin with plenty of water.[5] Remove contaminated clothing and shoes.

Get medical attention if symptoms occur.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention if adverse health

effects persist or are severe.

Ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If material has been swallowed and the exposed person is

conscious, give small quantities of water to drink. Do not induce vomiting unless directed to

do so by medical personnel. Get medical attention if adverse health effects persist or are

severe.

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media: Use an extinguishing agent suitable for the surrounding fire,

such as water spray, carbon dioxide, dry chemical powder, or appropriate foam.

Specific Hazards Arising from the Chemical: In a fire or if heated, a pressure increase will

occur and the container may burst.[5]

Hazardous Combustion Products: Decomposition products may include carbon monoxide

and carbon dioxide.

Protective Equipment for Fire-fighters: Fire-fighters should wear appropriate protective

equipment and self-contained breathing apparatus (SCBA) with a full face-piece operated in

positive pressure mode.
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Section 7: Accidental Release Measures
Personal Precautions: Avoid breathing vapor or mist.[5] Provide adequate ventilation. Wear

appropriate personal protective equipment.

Environmental Precautions: Avoid dispersal of spilled material and runoff and contact with

soil, waterways, drains, and sewers.

Methods for Cleaning Up: Stop leak if without risk. Move containers from spill area. Absorb

with an inert dry material and place in an appropriate waste disposal container.[5] Dispose of

via a licensed waste disposal contractor.

Section 8: Exposure Controls and Personal
Protection

Engineering Controls: Use only with adequate ventilation. Use process enclosures, local

exhaust ventilation, or other engineering controls to keep worker exposure to airborne

contaminants below any recommended or statutory limits.

Personal Protective Equipment:

Eye/Face Protection: Safety eyewear complying with an approved standard should be

used when a risk assessment indicates this is necessary to avoid exposure to liquid

splashes, mists, gases, or dusts. A face shield is recommended.

Skin Protection: Chemical-resistant, impervious gloves complying with an approved

standard should be worn at all times when handling chemical products if a risk

assessment indicates this is necessary.

Body Protection: Personal protective equipment for the body should be selected based on

the task being performed and the risks involved and should be approved by a specialist

before handling this product.

Respiratory Protection: Based on the hazard and potential for exposure, select a respirator

that meets the appropriate standard or certification. Respirators must be used according to

a respiratory protection program to ensure proper-fitting, training, and other important

aspects of use.
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This guide is intended to provide comprehensive safety information for 4-
Methoxycyclohexanone. Always refer to the specific Safety Data Sheet (SDS) provided by the

manufacturer for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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